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These application notes provide a comprehensive overview of the histopathological

examination of intestinal lesions following treatment with Toltrazuril, a broad-spectrum

anticoccidial agent. The protocols and data presented are intended to guide researchers in

evaluating the efficacy of Toltrazuril and understanding its impact on intestinal pathology in

various animal models of coccidiosis.

Introduction
Coccidiosis, a parasitic disease of the intestinal tract caused by protozoa of the phylum

Apicomplexa (primarily Eimeria and Isospora species), poses a significant threat to the health

and productivity of livestock, particularly poultry.[1][2] Toltrazuril is a triazinetrione derivative

widely used for the treatment and control of coccidiosis.[3] It is effective against all intracellular

stages of coccidia, including both schizonts and gamonts, leading to a reduction in oocyst

excretion and amelioration of clinical signs.[4][5] Histopathological examination is a critical tool

for assessing the extent of intestinal damage caused by coccidial infections and for evaluating

the therapeutic efficacy of anticoccidial drugs like Toltrazuril.[6][7] This document outlines

standardized protocols for the histopathological assessment of intestinal lesions and presents

quantitative data from relevant studies.
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The following tables summarize quantitative data related to the efficacy of Toltrazuril treatment

on intestinal lesions and other relevant parameters.

Table 1: Effect of Toltrazuril on Intestinal Lesion Scores in Broiler Chickens

Treatment
Group

Eimeria
Species

Gross
Lesion
Score
(Mean)

Microscopi
c Lesion
Score
(Mean)

Oocyst
Excretion
(oocysts/gr
am feces)

Reference

Infected,

Untreated

E. tenella, E.

brunetti

Significantly

higher

Significantly

higher
High [8]

Infected,

Toltrazuril-

treated

E. tenella, E.

brunetti

Significantly

lower

Significantly

lower

Dramatically

reduced
[8][9]

Uninfected

Control
N/A 0 0 0 [8]

Table 2: Histopathological Changes in Japanese Quails with Coccidiosis Following Toltrazuril
Treatment
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Treatment Group Dose of Toltrazuril

Key
Histopathological
Findings in the
Cecum

Reference

Control (Infected,

Untreated)
0 mg/kg

Large number of

multiplying merozoites

in mucosa; destruction

of mucosa.

[6]

Group I (Infected,

Treated)
7 mg/kg

Destruction of the

folds, with presence of

merozoites in crypts.

[6]

Group II (Infected,

Treated)
14 mg/kg

Total atrophy of the

mucosa (crypts and

folds) with

parchment–like

membrane.

[6]

Group III (Infected,

Treated)
24.5 mg/kg

Regeneration of

mucosa; hyperplasia

of epithelial cells and

crypts.

[6]

Experimental Protocols
Animal Model and Toltrazuril Administration
A common model for studying coccidiosis involves the experimental infection of broiler

chickens.

Protocol 1: Induction of Coccidiosis and Toltrazuril Treatment in Broiler Chickens

Animal Housing: House one-day-old broiler chicks in a clean, disinfected environment with

ad libitum access to feed and water.

Infection: At 14 days of age, orally inoculate each chick with a suspension of sporulated

Eimeria oocysts (e.g., a mixed culture of E. acervulina, E. maxima, and E. tenella).[7][10]
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Treatment Groups: Divide the birds into the following groups:

Group A (Negative Control): Uninfected and untreated.

Group B (Positive Control): Infected and untreated.

Group C (Toltrazuril Treatment): Infected and treated with Toltrazuril.

Toltrazuril Administration: Administer Toltrazuril (e.g., Baycox® 2.5% solution) in the

drinking water at a concentration of 7 mg/kg body weight for two consecutive days.[3][10]

Treatment can be initiated at a predetermined time post-infection (e.g., 2 days post-

infection).[7]

Monitoring: Observe the birds daily for clinical signs of coccidiosis (e.g., bloody diarrhea,

ruffled feathers, depression).[7]

Sample Collection and Histopathological Processing
Protocol 2: Intestinal Tissue Collection and Processing

Euthanasia and Necropsy: At a predetermined time point (e.g., 7 days post-infection),

euthanize a subset of birds from each group.

Gross Examination: Perform a necropsy and grossly examine the intestines for lesions such

as thickening of the intestinal wall, presence of blood and mucus, and white or red spots on

the serosal surface.[11]

Tissue Sampling: Collect tissue samples (approximately 2 cm in length) from the duodenum,

jejunum, and cecum.[12]

Fixation: Immediately fix the tissue samples in 10% neutral buffered formalin for at least 24

hours.[6]

Processing and Embedding: Dehydrate the fixed tissues through a graded series of ethanol,

clear in xylene, and embed in paraffin wax.

Sectioning: Cut 5 µm thick sections from the paraffin blocks using a microtome.
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Staining: Mount the sections on glass slides and stain with Hematoxylin and Eosin (H&E) for

routine histopathological evaluation.[6]

Histopathological Lesion Scoring
Protocol 3: Microscopic Lesion Scoring

The severity of microscopic lesions can be graded using a scoring system adapted from

Johnson and Reid (1970).

Examine Slides: Examine the H&E stained slides under a light microscope in a blinded

fashion.

Scoring Criteria: Assign a score from 0 to 4 for each intestinal section based on the following

criteria:

Score 0: Normal intestinal architecture with no evidence of parasites or inflammation.

Score 1: Mild infiltration of inflammatory cells in the lamina propria; a few scattered

parasites may be present.

Score 2: Moderate inflammation with some villous atrophy and crypt hyperplasia; parasites

are more numerous.

Score 3: Severe inflammation, marked villous atrophy, and crypt necrosis; large numbers

of parasites are present.

Score 4: Extensive necrosis and hemorrhage of the intestinal mucosa, with sloughing of

the epithelium; numerous parasites are visible.

Data Analysis: Calculate the mean lesion score for each treatment group and compare them

statistically.
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Caption: Experimental workflow for evaluating Toltrazuril efficacy.
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Proposed Signaling Pathway of Toltrazuril's Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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